(3-Bromo-5-methyl-phenyl)-(5-isopropyl-2,6-dimethoxy-pyrimidin-4-yl)-methanone
Cat. No. B8745446
M. Wt: 379.2 g/mol
InChI Key: KGBIFPFANSUNCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08106064B2
Procedure details
Compound (27) (34.6 g, 91 mmol) was refluxed with conc. HCl (200 ml) for 3 hr. After cooling to room temperature, the white precipitate was collected by filtration, washed with cold water and hexane, and dried in high vacuo to afford 30 g (94%) of a white solid; m.p. 266-267° C.; 1H NMR (200 MHz, DMSO-d6) δ 1.05 (6H, d, J=6.8 Hz), 2.26 (1H, m), 2.40 (3H, s), 7.82 (2H, s), 7.93 (1H, s), 11.02 (1H, s), 11.17 (1H, s).
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([C:9]([C:11]2[C:16]([CH:17]([CH3:19])[CH3:18])=[C:15]([O:20]C)[N:14]=[C:13]([O:22]C)[N:12]=2)=[O:10])[CH:5]=[C:6]([CH3:8])[CH:7]=1>Cl>[Br:1][C:2]1[CH:3]=[C:4]([CH:5]=[C:6]([CH3:8])[CH:7]=1)[C:9]([C:11]1[NH:12][C:13](=[O:22])[NH:14][C:15](=[O:20])[C:16]=1[CH:17]([CH3:18])[CH3:19])=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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34.6 g
|
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Type
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reactant
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Smiles
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BrC=1C=C(C=C(C1)C)C(=O)C1=NC(=NC(=C1C(C)C)OC)OC
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Name
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|
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Quantity
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200 mL
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Type
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solvent
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the white precipitate was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with cold water and hexane
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CUSTOM
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Type
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CUSTOM
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Details
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dried in high vacuo
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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BrC=1C=C(C(=O)C2=C(C(NC(N2)=O)=O)C(C)C)C=C(C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 30 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
